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Reagent Profile & Comparative Data

The table below summarizes key characteristics of methanesulfonyl azide (MsN₃) and a commonly used

alternative, based on the information found.

Reagent Name
Molar
Mass
(g/mol)

Key Advantages Key Disadvantages

Reported
Yield in
Diazo
Transfer

Methanesulfonyl Azide
(MsN₃)

121.12 [1] Simple, inexpensive

production; easy
purification of

reaction mixtures;
cleaner workup,

often allowing
product

recrystallization [1]
[2].

Potentially explosive
[1] [2]. Requires
careful handling.

86% (E)-1-

diazo-4-
phenyl-3-

buten-2-
one [2]
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Reagent Name
Molar
Mass
(g/mol)

Key Advantages Key Disadvantages

Reported
Yield in
Diazo
Transfer

4-
Dodecylbenzenesulfonyl
Azide

~348.49

(estimated)

Less shock-
sensitive, safer to
handle [2].

Requires purification

by column
chromatography;

results in by-products
that are difficult to

separate during
workup [2].

81-83%

(E)-1-
diazo-4-

phenyl-3-
buten-2-

one [2]

Experimental Context and Protocols

The comparative yield data in the table above comes from a specific laboratory procedure for synthesizing

(E)-1-diazo-4-phenyl-3-buten-2-one [2]. The following workflow outlines the key steps where

the choice of sulfonyl azide reagent impacts the process, particularly the purification stage.
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Figure 1: Experimental workflow for diazo compound synthesis, highlighting the critical divergence point

based on sulfonyl azide reagent selection.

A Practical Approach to Atom Economy Assessment

While explicit atom economy calculations for these reagents are not provided in the search results, you can

perform this assessment using the fundamental formula and available data:

Atom Economy = (Molar Mass of Desired Product / Total Molar Mass of All Reactants) × 100%

For a diazo transfer reaction using a sulfonyl azide (R-SO₂N₃) to convert a ketone enolate into a diazo

compound, the relevant byproduct is the sulfonamide (R-SO₂NH₂). Therefore, the R group (the "auxiliary")

in the reagent is the key variable [2].

Methanesulfonyl Azide Auxiliary (CH₃-): Molar mass = 15 g/mol (from CH₃ group)

Dodecylbenzenesulfonyl Azide Auxiliary (C₁₈H₂₉-): Molar mass = ~245 g/mol (from C₁₈H₂₉ group)

Since the rest of the reaction is identical, methanesulfonyl azide has a significantly higher atom economy

because it minimizes the mass of the wasted auxiliary. This theoretical advantage aligns with the

experimental observation of a cleaner workup and higher isolated yield [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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azide-atom-economy-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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